7-[(2-Chloroprop-2-en-1-yl)oxy]-4,8-dimethyl-2H-1-benzopyran-2-one

• CAS No.: 69897-63-8
• Molecular Formula: C14H13ClO3
• Molecular Weight: 264.70 g/mol
• IUPAC Name: 7-(2-chloroprop-2-enoxy)-4,8-dimethylchromen-2-one
• InChI: InChI=1S/C14H13ClO3/c1-8-6-13(16)18-14-10(3)12(5-4-11(8)14)17-7-9(2)15/h4-6H,2,7H2,1,3H3
• InChI Key: DOHZWGZYKUIICQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2C)OCC(=C)Cl

Description

7-[(2-Chloroprop-2-en-1-yl)oxy]-4,8-dimethyl-2H-1-benzopyran-2-one is a useful research compound. Its molecular formula is C14H13ClO3 and its molecular weight is 264.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4,8-dimethyl-7-hydroxycoumarin (8.00 g., 42.1 m mole); anhydrous potassium carbonate (18.1 g., 130 m mole); 2,3-dichloropropene (33.6 g., 302 m mole); and acetone (600 ml.) was stirred and heated under reflux for twenty-four hours. The reaction mixture was concentrated to ca. 200 ml., filtered, and the inorganic salts were washed with acetone. Evaporation of the combined filtrate and washing under reduced pressure left a tan-colored residue (11.30 g.). Recrystallization from aqueous methanol gave a 77% yield of 4,8-dimethyl-7-(2'-chloroallyloxy)coumarin as small, off-white needles (8.55 g., m.p. 117.5°-120° C.). Another recrystallization did not change the m.p. but gave an analytical sample.